molecular formula C19H23N3O5S B11482987 N-[2-(2-ethoxyphenoxy)ethyl]-1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonamide

N-[2-(2-ethoxyphenoxy)ethyl]-1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonamide

Cat. No.: B11482987
M. Wt: 405.5 g/mol
InChI Key: QQBKWWBNDWHSKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

    N-[2-(2-ethoxyphenoxy)ethyl]-1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonamide: is a mouthful, so let’s break it down:

  • This compound belongs to the class of benzimidazole derivatives and contains both sulfonamide and amine functional groups.
  • It has potential applications in various fields due to its unique structure.
  • Preparation Methods

      Synthetic Routes:

      Reaction Conditions:

      Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

  • Mechanism of Action

      Targets and Pathways:

  • Comparison with Similar Compounds

      Similar Compounds:

    Properties

    Molecular Formula

    C19H23N3O5S

    Molecular Weight

    405.5 g/mol

    IUPAC Name

    N-[2-(2-ethoxyphenoxy)ethyl]-1,3-dimethyl-2-oxobenzimidazole-5-sulfonamide

    InChI

    InChI=1S/C19H23N3O5S/c1-4-26-17-7-5-6-8-18(17)27-12-11-20-28(24,25)14-9-10-15-16(13-14)22(3)19(23)21(15)2/h5-10,13,20H,4,11-12H2,1-3H3

    InChI Key

    QQBKWWBNDWHSKD-UHFFFAOYSA-N

    Canonical SMILES

    CCOC1=CC=CC=C1OCCNS(=O)(=O)C2=CC3=C(C=C2)N(C(=O)N3C)C

    Origin of Product

    United States

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.